Cas no 2138345-00-1 (2H-3,1-Benzoxazin-2-one, 1,4-dihydro-6,8-dimethyl-)

2H-3,1-Benzoxazin-2-one, 1,4-dihydro-6,8-dimethyl-, is a heterocyclic compound featuring a benzoxazinone core with methyl substitutions at the 6 and 8 positions. This structure imparts unique reactivity and stability, making it valuable in synthetic organic chemistry and pharmaceutical intermediates. The dihydro moiety enhances its potential as a precursor for further functionalization, while the methyl groups contribute to steric and electronic modulation. Its well-defined molecular framework is advantageous for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound's purity and consistent performance make it a reliable choice for research and industrial processes requiring precise chemical building blocks.

2H-3,1-Benzoxazin-2-one, 1,4-dihydro-6,8-dimethyl- structure

2138345-00-1 structure

Product Name:2H-3,1-Benzoxazin-2-one, 1,4-dihydro-6,8-dimethyl-

CAS No:2138345-00-1

MF:C₁₀H₁₁NO₂

MW:177.199842691422

CID:5289304

Update Time:2025-06-08

2H-3,1-Benzoxazin-2-one, 1,4-dihydro-6,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

- 2H-3,1-Benzoxazin-2-one, 1,4-dihydro-6,8-dimethyl-
- Inchi： 1S/C10H11NO2/c1-6-3-7(2)9-8(4-6)5-13-10(12)11-9/h3-4H,5H2,1-2H3,(H,11,12)
- InChI Key： QQIZFHIMJUBDEP-UHFFFAOYSA-N
- SMILES： N1C2=C(C)C=C(C)C=C2COC1=O

2H-3,1-Benzoxazin-2-one, 1,4-dihydro-6,8-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-679512-0.05g	6,8-dimethyl-2,4-dihydro-1H-3,1-benzoxazin-2-one	2138345-00-1	0.05g	$780.0	2023-03-11
Enamine	EN300-679512-0.1g	6,8-dimethyl-2,4-dihydro-1H-3,1-benzoxazin-2-one	2138345-00-1	0.1g	$817.0	2023-03-11
Enamine	EN300-679512-0.25g	6,8-dimethyl-2,4-dihydro-1H-3,1-benzoxazin-2-one	2138345-00-1	0.25g	$855.0	2023-03-11
Enamine	EN300-679512-0.5g	6,8-dimethyl-2,4-dihydro-1H-3,1-benzoxazin-2-one	2138345-00-1	0.5g	$891.0	2023-03-11
Enamine	EN300-679512-1.0g	6,8-dimethyl-2,4-dihydro-1H-3,1-benzoxazin-2-one	2138345-00-1	1g	$0.0	2023-06-07
Enamine	EN300-679512-2.5g	6,8-dimethyl-2,4-dihydro-1H-3,1-benzoxazin-2-one	2138345-00-1	2.5g	$1819.0	2023-03-11
Enamine	EN300-679512-5.0g	6,8-dimethyl-2,4-dihydro-1H-3,1-benzoxazin-2-one	2138345-00-1	5.0g	$2692.0	2023-03-11
Enamine	EN300-679512-10.0g	6,8-dimethyl-2,4-dihydro-1H-3,1-benzoxazin-2-one	2138345-00-1	10.0g	$3992.0	2023-03-11

2H-3,1-Benzoxazin-2-one, 1,4-dihydro-6,8-dimethyl- Related Literature

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4. An atomic scale study of defects in Co2FeAl

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Additional information on 2H-3,1-Benzoxazin-2-one, 1,4-dihydro-6,8-dimethyl-

2H-3,1-Benzoxazin-2-one, 1,4-dihydro-6,8-dimethyl-

CAS No. 2138345-00-1 refers to the compound known as 2H-3,1-Benzoxazin-2-one, 1,4-dihydro-6,8-dimethyl-, a molecule that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications.

The compound is characterized by its benzoxazinone framework, which is a fused bicyclic structure comprising a benzene ring and an oxazine ring with a ketone group at the 2-position. The substituents at positions 6 and 8 are methyl groups, which contribute to the molecule's stability and reactivity. This structure makes it a valuable substrate for further functionalization and exploration in drug discovery.

Recent studies have highlighted the potential of 2H-3,1-Benzoxazin-2-one derivatives in various therapeutic areas. For instance, researchers have investigated their anti-inflammatory and antioxidant properties, suggesting their potential use in treating chronic diseases such as neurodegenerative disorders and cardiovascular diseases.

In terms of synthesis, the compound can be prepared via a variety of methods, including cyclization reactions of appropriate amino carbonyl compounds or through oxidative coupling strategies. These methods have been optimized to enhance yield and purity, making it easier for researchers to access this compound for further studies.

The compound's versatility is further demonstrated by its application in materials science. Its rigid bicyclic structure makes it a candidate for use in advanced materials such as high-performance polymers or optoelectronic devices.

In conclusion, CAS No. 2138345-00-1, or 2H-3,1-Benzoxazin-2-one, stands out as a promising molecule with diverse applications across multiple scientific disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in contemporary chemical research.